Cas no 2168242-62-2 (1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2168242-62-2
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5895572
• PubChem ID: 165482403
• Update Time: 2025-05-20

1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 2168242-62-2
• EN300-1278050
• [1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C10H12N4O/c11-5-9-10(7-3-4-15-6-7)14(13-12-9)8-1-2-8/h3-4,6,8H,1-2,5,11H2
• InChI Key： WZRLDQCSXSLHHJ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(CN)N=NN1C1CC1

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.9Ų

Additional information on 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2168242-62-2)

The compound 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2168242-62-2) is a highly specialized organic molecule with a unique structural framework. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of both cyclopropyl and furan moieties in its structure enhances its potential for biological activity and synthetic versatility.

One of the most intriguing aspects of 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine is its potential role in drug discovery. Recent studies have highlighted the importance of 1,2,3-triazole scaffolds in the development of novel therapeutics, particularly in the fields of antimicrobial and anticancer research. The furan-3-yl group, a common heterocyclic motif, is known to contribute to the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine has garnered attention in the field of click chemistry. The 1,2,3-triazole ring is a product of the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. This reaction is celebrated for its efficiency, selectivity, and compatibility with a wide range of functional groups, making it a valuable tool for synthetic chemists.

The cyclopropyl moiety in 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine is another feature of interest. Cyclopropane rings are known to impart unique steric and electronic properties to molecules, often enhancing their metabolic stability and binding affinity. This characteristic is particularly relevant in the design of bioactive compounds, where small structural modifications can lead to significant changes in activity.

From a synthetic perspective, the preparation of 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic transformations. Key steps typically include the synthesis of the furan-3-yl alkyne, the cyclopropyl azide, and their subsequent coupling via the CuAAC reaction. Optimization of these steps is crucial to achieving high yields and purity, which are essential for both research and industrial applications.

The growing interest in 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine is reflected in the increasing number of scientific publications and patents referencing this compound. Researchers are exploring its potential as a building block for more complex molecules, as well as its direct applications in various fields. For instance, its role in the development of fluorescent probes and molecular sensors is an area of active investigation.

Market trends indicate a rising demand for specialized 1,2,3-triazole derivatives, driven by their utility in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are increasingly offering 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine to meet the needs of academic and industrial researchers. This trend is expected to continue as the compound's applications expand.

In conclusion, 1-cyclopropyl-5-(furan-3-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2168242-62-2) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in medicinal chemistry, click chemistry, and material science, make it a valuable subject of ongoing research. As the understanding of its properties and uses grows, so too will its impact across multiple disciplines.